Cas no 816445-60-0 (2-Propanethiol, 1,1'-thiobis[3-[(2-aminophenyl)thio]-)

2-Propanethiol, 1,1'-thiobis[3-[(2-aminophenyl)thio]- structure
816445-60-0 structure
Product Name:2-Propanethiol, 1,1'-thiobis[3-[(2-aminophenyl)thio]-
CAS No:816445-60-0
MF:C18H24N2S5
MW:428.721557617188
CID:703534
PubChem ID:11560995
Update Time:2025-04-19

2-Propanethiol, 1,1'-thiobis[3-[(2-aminophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • 2-Propanethiol, 1,1'-thiobis[3-[(2-aminophenyl)thio]-
    • 1-(2-aminophenyl)sulfanyl-3-[3-(2-aminophenyl)sulfanyl-2-sulfanylpropyl]sulfanylpropane-2-thiol
    • DTXSID90468615
    • 816445-60-0
    • Inchi: 1S/C18H24N2S5/c19-15-5-1-3-7-17(15)24-11-13(21)9-23-10-14(22)12-25-18-8-4-2-6-16(18)20/h1-8,13-14,21-22H,9-12,19-20H2
    • InChI Key: NUYLJJJICXCKQX-UHFFFAOYSA-N
    • SMILES: S(CC(CSC1C=CC=CC=1N)S)CC(CSC1C=CC=CC=1N)S

Computed Properties

  • Exact Mass: 428.05430464g/mol
  • Monoisotopic Mass: 428.05430464g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 10
  • Complexity: 328
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 130Ų
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